Cas no 1305712-55-3 ((3S)-3-Amino-3-(5-methylfuran-2-yl)propanoic acid hydrochloride)

• Product Name: (3S)-3-Amino-3-(5-methylfuran-2-yl)propanoic acid hydrochloride
• CAS No: 1305712-55-3
• MF: C₈H₁₂ClNO₃
• MW: 205.638781547546
• CID: 4776673
• Update Time: 2025-06-07

(3S)-3-Amino-3-(5-methylfuran-2-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(5-methylfuran-2-yl)propanoic acid hydrochloride
• NE60382
• Z1270400005
• (3S)-3-Amino-3-(5-methylfuran-2-yl)propanoic acid hydrochloride

• Inchi： 1S/C8H11NO3.ClH/c1-5-2-3-7(12-5)6(9)4-8(10)11;/h2-3,6H,4,9H2,1H3,(H,10,11);1H/t6-;/m0./s1
• InChI Key： RATOKKKOSPUUQN-RGMNGODLSA-N
• SMILES： Cl.O1C(C)=CC=C1[C@H](CC(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 76.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-Amino-3-(5-methylfuran-2-yl)propanoic acid hydrochloride

Introduction to (3S)-3-Amino-3-(5-methylfuran-2-yl)propanoic acid hydrochloride (CAS No. 1305712-55-3)

(3S)-3-Amino-3-(5-methylfuran-2-yl)propanoic acid hydrochloride is a specialized organic compound with significant applications in the field of pharmaceutical research and biotechnology. This compound, identified by its CAS number 1305712-55-3, has garnered attention due to its unique structural properties and potential therapeutic benefits. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of (3S)-3-Amino-3-(5-methylfuran-2-yl)propanoic acid hydrochloride consists of a proline-like backbone with an additional amino group at the third position, substituted with a 5-methylfuran-2-yl moiety. This configuration imparts specific stereochemical and electronic characteristics, which are crucial for its biological activity. The presence of the furan ring introduces a level of complexity that can influence interactions with biological targets, making it a promising candidate for drug development.

In recent years, there has been growing interest in the use of such chiral amino acids in the design of novel therapeutic agents. The enantiomeric purity of (3S)-3-Amino-3-(5-methylfuran-2-yl)propanoic acid hydrochloride is particularly important, as different enantiomers can exhibit distinct pharmacological profiles. Advanced synthetic methodologies have enabled the production of high-purity enantiomers, which are essential for preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential role in the development of enzyme inhibitors. The unique structural features of (3S)-3-Amino-3-(5-methylfuran-2-yl)propanoic acid hydrochloride make it a suitable scaffold for designing molecules that can selectively interact with specific enzymes. For instance, studies have shown that derivatives of this compound can inhibit certain proteases, which are implicated in various pathological processes. These findings have opened up new avenues for the development of targeted therapies.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of furan-based compounds. The 5-methylfuran-2-yl group in (3S)-3-Amino-3-(5-methylfuran-2-yl)propanoic acid hydrochloride contributes to its ability to modulate biological pathways. Recent research has highlighted its role in inhibiting inflammatory pathways, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to interact with multiple targets simultaneously suggests that it could have broad-spectrum therapeutic effects.

Another area where this compound has shown promise is in the field of neurology. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins. Studies have indicated that (3S)-3-Amino-3-(5-methylfuran-2-yl)propanoic acid hydrochloride can interfere with these aggregation processes, potentially slowing down disease progression. Additionally, its ability to cross the blood-brain barrier enhances its potential as a therapeutic agent for neurological disorders.

The synthesis of (3S)-3-Amino-3-(5-methylfuran-2-yl)propanoic acid hydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, have been employed to achieve the desired enantiomeric excess. These advancements have not only improved the efficiency of production but also reduced costs, making the compound more accessible for research and commercial applications.

In conclusion, (3S)-3-Amino-3-(5-methylfuran-2-yl)propanoic acid hydrochloride (CAS No. 1305712-55-3) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in drug discovery and development.